Cas no 64598-48-7 (3H-Pyrazol-3-one, 4-benzoyl-1,2-dihydro-5-methyl-2-phenyl-)

4-Benzoyl-1,2-dihydro-5-methyl-2-phenyl-3H-pyrazol-3-one is a heterocyclic organic compound featuring a pyrazolone core substituted with benzoyl, phenyl, and methyl functional groups. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its conjugated system and electron-rich environment facilitate diverse chemical transformations, including cyclizations and nucleophilic substitutions. The compound’s stability under standard conditions ensures consistent performance in synthetic applications. Researchers leverage its structural motifs for developing bioactive molecules, particularly in medicinal chemistry, where pyrazolone derivatives exhibit antimicrobial, anti-inflammatory, and analgesic properties. Its well-defined crystalline form allows for precise characterization and handling in laboratory settings.

3H-Pyrazol-3-one, 4-benzoyl-1,2-dihydro-5-methyl-2-phenyl- structure

64598-48-7 structure

Product Name:3H-Pyrazol-3-one, 4-benzoyl-1,2-dihydro-5-methyl-2-phenyl-

CAS No:64598-48-7

MF:C₁₇H₁₄N₂O₂

MW:278.305263996124

MDL:MFCD00003136

CID:4099168

PubChem ID:354929

Update Time:2025-06-07

3H-Pyrazol-3-one, 4-benzoyl-1,2-dihydro-5-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

- 3H-Pyrazol-3-one, 4-benzoyl-1,2-dihydro-5-methyl-2-phenyl-
- 4-benzoyl-5-methyl-2-phenyl-1H-pyrazol-3-one
- (5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)(phenyl)methanone
- AKOS015998989
- HMS553G12
- 33064-14-1
- 64598-48-7
- Z87002161
- NSC-767309
- (5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)phenylmethanone
- SCHEMBL9288406
- SR-01000641901-1
- AKOS000275124
- 5-methyl-2-phenyl-4-(phenylcarbonyl)-1,2-dihydro-3H-pyrazol-3-one
- DTXSID701137518
- HMS3401G15
- DTXSID301321353
- 4-Benzoyl-5-methyl-2-phenyl-1H-pyrazol-3(2H)-one
- 4-benzoyl-5-methyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one
- SCHEMBL12438890
- pyrazole 3
- BDBM15716
- KJTRXVXWSSPHRV-UHFFFAOYSA-N
- HMS2806N07
- BRD-K40293218-001-07-1
- STK008663
- NSC767309
- TD8140
- 1-phenyl-3-methyl-4-benzoylpyrazol-5-ol
- Methanone, (5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)phenyl-
- 1-phenyl-3-methyl-4-benzoyl-5-pyrazolone
- SDCCGRCH-0000101.P001
- 4-benzoyl-3-methyl-1-phenyl-1H-pyrazol-5-ol
- MLS000850531
- (4Z)-2,4-Dihydro-4-(hydroxyphenylmethylene)-5-methyl-2-phenyl-3H-pyrazol-3-one
- 127117-31-1
- EN300-18658
- BS-44044
- Maybridge1_004190
- CCG-52686
- NS00049319
- CHEMBL3144705
- STL367904
- SMR000456549
- (5-hydroxy-3-methyl-1-phenyl-pyrazol-4-yl)-phenyl-methanone
- MFCD03147230
- MDL： MFCD00003136
- Inchi： 1S/C17H14N2O2/c1-12-15(16(20)13-8-4-2-5-9-13)17(21)19(18-12)14-10-6-3-7-11-14/h2-11,18H,1H3
- InChI Key： KJTRXVXWSSPHRV-UHFFFAOYSA-N
- SMILES： N1C(C)=C(C(=O)C2=CC=CC=C2)C(=O)N1C1=CC=CC=C1

Computed Properties

Exact Mass: 278.105527694Da
Monoisotopic Mass: 278.105527694Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 457
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 49.4Å²

3H-Pyrazol-3-one, 4-benzoyl-1,2-dihydro-5-methyl-2-phenyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
AstaTech	TD8140-5/G	4-BENZOYL-3-METHYL-1-PHENYL-5-PYRAZOLONE	64598-48-7	98%	5g	$67	2023-09-18
AstaTech	TD8140-25/G	4-BENZOYL-3-METHYL-1-PHENYL-5-PYRAZOLONE	64598-48-7	98%	25g	$200	2023-09-18